Sulindac Acyl-β-D-Glucuronide
Sulindac Acyl-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
60018-36-2
VCID:
VC0143492
InChI:
InChI=1S/C26H25FO9S/c1-12-17(9-13-3-6-15(7-4-13)37(2)34)16-8-5-14(27)10-19(16)18(12)11-20(28)35-26-23(31)21(29)22(30)24(36-26)25(32)33/h3-10,21-24,26,29-31H,11H2,1-2H3,(H,32,33)/b17-9-/t21-,22-,23+,24-,26+,37?/m0/s1
SMILES:
CC1=C(C2=C(C1=CC3=CC=C(C=C3)S(=O)C)C=CC(=C2)F)CC(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O
Molecular Formula:
C26H25FO9S
Molecular Weight:
532.535
Sulindac Acyl-β-D-Glucuronide
CAS No.: 60018-36-2
Reference Standards
VCID: VC0143492
Molecular Formula: C26H25FO9S
Molecular Weight: 532.535
| CAS No. | 60018-36-2 |
|---|---|
| Product Name | Sulindac Acyl-β-D-Glucuronide |
| Molecular Formula | C26H25FO9S |
| Molecular Weight | 532.535 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[2-[(3Z)-6-fluoro-2-methyl-3-[(4-methylsulfinylphenyl)methylidene]inden-1-yl]acetyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C26H25FO9S/c1-12-17(9-13-3-6-15(7-4-13)37(2)34)16-8-5-14(27)10-19(16)18(12)11-20(28)35-26-23(31)21(29)22(30)24(36-26)25(32)33/h3-10,21-24,26,29-31H,11H2,1-2H3,(H,32,33)/b17-9-/t21-,22-,23+,24-,26+,37?/m0/s1 |
| Standard InChIKey | ZGOXLKUBXKIPQX-AEHOTZTESA-N |
| SMILES | CC1=C(C2=C(C1=CC3=CC=C(C=C3)S(=O)C)C=CC(=C2)F)CC(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O |
| Synonyms | (Z)-1-[5-Fluoro-2-methyl-1-[[4-(methylsulfinyl)phenyl]methylene]-1H-indene-3-acetate]β-D-Glucopyranuronic Acid; |
| Last Modified | Aug 20 2021 |
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